Cas no 450352-17-7 (ethyl 2-2-(1H-indol-3-ylsulfanyl)propanamido-4H,5H,6H-cyclopentabthiophene-3-carboxylate)

• Product Name: ethyl 2-2-(1H-indol-3-ylsulfanyl)propanamido-4H,5H,6H-cyclopentabthiophene-3-carboxylate
• CAS No: 450352-17-7
• MF: C₂₁H₂₂N₂O₃S₂
• MW: 414.540982723236
• CID: 6075956
• PubChem ID: 4693061
• Update Time: 2025-06-09

ethyl 2-2-(1H-indol-3-ylsulfanyl)propanamido-4H,5H,6H-cyclopentabthiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-2-(1H-indol-3-ylsulfanyl)propanamido-4H,5H,6H-cyclopentabthiophene-3-carboxylate
• 4H-Cyclopenta[b]thiophene-3-carboxylic acid, 5,6-dihydro-2-[[2-(1H-indol-3-ylthio)-1-oxopropyl]amino]-, ethyl ester
• SMR000237367
• SR-01000571239-1
• AKOS021628313
• F0545-1409
• SR-01000571239
• Oprea1_053541
• MLS000696889
• ethyl 2-[2-(1H-indol-3-ylsulfanyl)propanamido]-4H,5H,6H-cyclopenta[b]thiophene-3-carboxylate
• ethyl 2-[2-(1H-indol-3-ylsulfanyl)propanoylamino]-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate
• CHEMBL1307046
• 450352-17-7
• AKOS002099400
• HMS2240C13
• ethyl 2-(2-((1H-indol-3-yl)thio)propanamido)-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate

• Inchi： 1S/C21H22N2O3S2/c1-3-26-21(25)18-14-8-6-10-16(14)28-20(18)23-19(24)12(2)27-17-11-22-15-9-5-4-7-13(15)17/h4-5,7,9,11-12,22H,3,6,8,10H2,1-2H3,(H,23,24)
• InChI Key： KZYLDBREIZBEII-UHFFFAOYSA-N
• SMILES： C12CCCC=1C(C(OCC)=O)=C(NC(=O)C(SC1C3=C(NC=1)C=CC=C3)C)S2

Computed Properties

• Exact Mass: 414.10718492g/mol
• Monoisotopic Mass: 414.10718492g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 590
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 125Ų

Experimental Properties

• Density: 1.37±0.1 g/cm3(Predicted)
• Boiling Point: 680.8±55.0 °C(Predicted)
• pka: 13.03±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles

Additional information on ethyl 2-2-(1H-indol-3-ylsulfanyl)propanamido-4H,5H,6H-cyclopentabthiophene-3-carboxylate

Professional Introduction to Ethyl 2-2-(1H-indol-3-ylsulfanyl)propanamido-4H,5H,6H-cyclopentabthiophene-3-carboxylate (CAS No. 450352-17-7)

Ethyl 2-2-(1H-indol-3-ylsulfanyl)propanamido-4H,5H,6H-cyclopentabthiophene-3-carboxylate, a compound with the CAS number 450352-17-7, represents a significant advancement in the field of pharmaceutical chemistry. This intricate molecular structure combines elements of heterocyclic chemistry and bioactive scaffolds, making it a subject of considerable interest in medicinal research. The compound's unique framework, featuring a cyclopentabthiophene core appended with an amide and ester functionality, positions it as a potential candidate for various therapeutic applications.

The molecular architecture of Ethyl 2-2-(1H-indol-3-ylsulfanyl)propanamido-4H,5H,6H-cyclopentabthiophene-3-carboxylate is characterized by its dual functionality: the 1H-indol-3-ylsulfanyl moiety and the amido-propanoate group. These features are not only chemically intriguing but also biologically relevant. The indole sulfanyl group is known for its presence in numerous bioactive natural products and drug molecules, often contributing to their pharmacological properties. In contrast, the amido-propanoate moiety can influence solubility and metabolic stability, which are critical factors in drug design.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such complex molecules with greater accuracy. The cyclopentabthiophene scaffold, a derivative of benzothiophene, has been increasingly explored for its potential in developing novel therapeutic agents. Studies have demonstrated that benzothiophene derivatives exhibit a wide range of biological activities, including anti-inflammatory, antiviral, and anticancer effects. The incorporation of additional functional groups into this scaffold can further modulate its pharmacological profile.

The synthesis of Ethyl 2-2-(1H-indol-3-ylsulfanyl)propanamido-4H,5H,6H-cyclopentabthiophene-3-carboxylate involves multi-step organic reactions that showcase the expertise of synthetic chemists. The process typically begins with the preparation of the cyclopentabthiophene core through cyclization reactions. Subsequent functionalization steps introduce the amide and ester groups while maintaining regioselectivity to ensure the correct placement of these functionalities. The final step involves the introduction of the 1H-indol-3-ylsulfanyl group, which requires precise control to avoid unwanted side reactions.

In vitro studies have begun to uncover the potential biological activities of Ethyl 2-2-(1H-indol-3-ylsulfanyl)propanamido-4H,5H,6H-cyclopentabthiophene-3-carboxylate. Preliminary experiments suggest that this compound may exhibit inhibitory effects on certain enzymes and receptors implicated in various diseases. For instance, its structure resembles known inhibitors of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are targets in anti-inflammatory drug development. Additionally, the indole sulfanyl moiety has shown promise in interactions with nuclear receptors like peroxisome proliferator-alpha (PPARα), which is relevant for metabolic disorders.

The pharmacokinetic properties of Ethyl 2-2-(1H-indol-3-ylsulfanyl)propanamido-4H,5H,6H-cyclopentabthiophene-3-carboxylate are also under investigation. Factors such as solubility, permeability, and metabolic stability are crucial for determining its suitability as a drug candidate. Computational models have been employed to predict these properties based on the compound's molecular structure. These models take into account various physicochemical parameters that influence drug absorption, distribution, metabolism, and excretion (ADME).

The potential therapeutic applications of Ethyl 2-(1-methylethenyl)-4-methylpentanamide are diverse and span multiple disease areas. In oncology research, compounds with similar structures have shown promise in disrupting cancer cell proliferation by targeting specific signaling pathways. Similarly, in neurodegenerative diseases like Alzheimer's and Parkinson's disease, benzothiophene derivatives have been explored for their ability to cross the blood-brain barrier and exert neuroprotective effects.

In conclusion, Ethyl 2-(1-methylethenyl)-4-methylpentanamide represents a significant step forward in pharmaceutical chemistry due to its innovative molecular design and potential therapeutic benefits. Ongoing research aims to elucidate its full pharmacological profile through comprehensive preclinical studies. As our understanding of complex molecular interactions continues to grow, compounds like this one hold promise for addressing some of the most challenging medical conditions faced today.